Dehydroabietic acid Dehydroabietic acid 5beta-Podocarpa-8,11,13-trien-15-oic acid, 13-isopropyl- is a natural product found in Boswellia serrata with data available.
Brand Name: Vulcanchem
CAS No.: 1740-19-8
VCID: VC21118606
InChI: InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17?,19-,20-/m1/s1
SMILES: CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol

Dehydroabietic acid

CAS No.: 1740-19-8

Cat. No.: VC21118606

Molecular Formula: C20H28O2

Molecular Weight: 300.4 g/mol

* For research use only. Not for human or veterinary use.

Dehydroabietic acid - 1740-19-8

Specification

Description 5beta-Podocarpa-8,11,13-trien-15-oic acid, 13-isopropyl- is a natural product found in Boswellia serrata with data available.
CAS No. 1740-19-8
Molecular Formula C20H28O2
Molecular Weight 300.4 g/mol
IUPAC Name (1R,4aS)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
Standard InChI InChI=1S/C20H28O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,8,12-13,17H,5,7,9-11H2,1-4H3,(H,21,22)/t17?,19-,20-/m1/s1
Standard InChI Key NFWKVWVWBFBAOV-IPNZSQQUSA-N
Isomeric SMILES CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@](C3CC2)(C)C(=O)O)C
SMILES CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
Canonical SMILES CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)O)C
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